Cas no 112667-35-3 (octadecyl 5-(dithiolan-3-yl)pentanoate)

• Product Name: octadecyl 5-(dithiolan-3-yl)pentanoate
• CAS No: 112667-35-3
• MF: C₂₆H₅₀O₂S₂
• MW: 458.804006099701
• CID: 2609276
• PubChem ID: 54307767
• Update Time: 2025-04-21

octadecyl 5-(dithiolan-3-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• octadecyl 5-(dithiolan-3-yl)pentanoate
• OCTADECYL 5-(1,2-DITHIOLAN-3-YL)PENTANOATE
• 112667-35-3
• DTXSID40710474

• Inchi： 1S/C26H50O2S2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-23-28-26(27)21-18-17-20-25-22-24-29-30-25/h25H,2-24H2,1H3
• InChI Key： SISRRSVQWKHMNN-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCC(=O)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 458.32522318Da
• Monoisotopic Mass: 458.32522318Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 23
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 76.9Ų